Cas no 26489-40-7 (1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1))

1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1) structure
26489-40-7 structure
Product Name:1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
CAS No:26489-40-7
MF:C12H13BrN2O
MW:281.148422002792
CID:282386
PubChem ID:24188690
Update Time:2025-04-19

1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
    • 2-(2-methylpyrazol-2-ium-1-yl)-1-phenylethanone,bromide
    • NSC78681
    • NSC-78681
    • 2-Methyl-1-(2-oxo-2-phenylethyl)-1H-pyrazol-2-ium bromide
    • 26489-40-7
    • DTXSID40637511
    • Inchi: 1S/C12H13N2O.BrH/c1-13-8-5-9-14(13)10-12(15)11-6-3-2-4-7-11;/h2-9H,10H2,1H3;1H/q+1;/p-1
    • InChI Key: IKNOQOQGQBDRJY-UHFFFAOYSA-M
    • SMILES: [Br-].O=C(C1C=CC=CC=1)CN1C=CC=[N+]1C

Computed Properties

  • Exact Mass: 201.10289
  • Monoisotopic Mass: 280.021126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.9

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 25.88
  • LogP: -1.80050
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